Cas no 32358-91-1 (1-Propanone,1-[2,2'-bithiophen]-5-yl-)

• Product Name: 1-Propanone,1-[2,2'-bithiophen]-5-yl-
• CAS No: 32358-91-1
• MF: C₁₁H₁₀OS₂
• MW: 222.326500415802
• CID: 322554
• PubChem ID: 2734305
• Update Time: 2025-04-19

1-Propanone,1-[2,2'-bithiophen]-5-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[2,2'-bithiophen]-5-yl-
• 1-(5-thiophen-2-ylthiophen-2-yl)propan-1-one
• 5-PROPIONYL-2,2'-BITHIENYL
• 32358-91-1
• MFCD04039750
• 1-([2,2'-bithiophen]-5-yl)propan-1-one
• W-200302
• SCHEMBL12887317
• GEO-02159
• DTXSID00370199
• 5-propionyl-2,2'-bithienyl, AldrichCPR
• 1-{[2,2'-BITHIOPHEN]-5-YL}PROPAN-1-ONE
• AKOS005257020

• Inchi： 1S/C11H10OS2/c1-2-8(12)9-5-6-11(14-9)10-4-3-7-13-10/h3-7H,2H2,1H3
• InChI Key： MRWPBEHIJTUNGC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CC)=O)C1=CC=CS1

Computed Properties

• Exact Mass: 222.01700
• Monoisotopic Mass: 222.017306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 73.6

Experimental Properties

• Color/Form: Green crystal powder
• Density: 1.223
• Melting Point: Not available
• Boiling Point: 373.7°Cat760mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.601
• PSA: 73.55000
• LogP: 4.06930
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Propanone,1-[2,2'-bithiophen]-5-yl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes